Cas no 106454-69-7 (tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• CAS No: 106454-69-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD00216472
• CID: 62618
• PubChem ID: 24871633
• Update Time: 2025-05-21

tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-hydroxy-3-phenylpropan-2-yl)carbamate
• D-(+)-BOC-PHENYLALANINOL
• CARBAMIC ACID, [(1R)-1-(HYDROXYMETHYL)-2-PHENYLETHYL]-, 1,1-DIMETHYLETHYL ESTER
• CARBAMIC ACID, [1-(HYDROXYMETHYL)-2,2-DIPHENYLETHYL]-,1,1-DIMETHYLETHYL ESTER, (R)-
• BOC-(R)-2-AMINO-3-PHENYL-1-PROPANOL
• BOC-D-PHENYLALANINOL
• BOC-D-PHE-OL
• N-T-BOC-D-PHENYLALANINOL
• N-T-BOC-D-PHENYLALANIOL
• N-Boc-D-phenylalaninol
• N-(tert-Butoxycarbonyl)-D-phenylalaninol
• (R)-(+)-2-(BOC-AMINO)-3-PHENYL-1-PROPANOL
• H-Thr(Bzl)-OBzl·HCl
• (R)-2-(Boc-amino)-3-phenyl-1-propanol
• (R)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate
• (R)-(+)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• (R)-N-(tert-Butoxycarbonyl)-beta-phenylalaninol
• Boc-Phenylalaninol
• PubChem5739
• N-Boc- D-phenylalaninol
• KSC180I8H
• AS-17262
• EN300-73160
• MFCD00216472
• B1966
• ((R)-1-benzyl-2-hydroxy-ethyl)-carbamic acid t-butyl ester
• Boc-D-phenylalaninol, 98%
• AKOS015888184
• (r)-tert-butyl 1-hydroxy-3-phenylpropan-2-ylcarbamate
• SCHEMBL257912
• A22800
• J-800379
• 2-(R)-(BOC-amino)-3-pheny-1-propanol
• Q-101623
• AKOS005259794
• LDKDMDVMMCXTMO-GFCCVEGCSA-N
• N-(t-butyloxycarbonyl)-(D)-phenylalaninol
• Boc-D-Phenylalaninol;N-T-BOC-D-PhenylalaninoL; D-(+)-BOC-Phenylalaninol
• 106454-69-7
• 2-(R)-(BOC-amino)-3-phenyl-1-propanol
• AC-24151
• tert-butyl (R)-(1-hydroxy-3-phenylpropan-2-yl)carbamate
• DTXSID10427108
• CS-W009313
• N-tert-butoxycarbonyl-D-Phenylalaninol
• (R)-2-(Boc-amino)-3-phenyl-1-propanol, N-(tert-Butoxycarbonyl)-D-phenylalaninol
• 9KYR5F7KJC
• N-[(1R)-1-(Hydroxymethyl)-2-phenylethyl]carbamic Acid 1,1-Dimethylethyl Ester; (2R)-N-tert-Butoxycarbonyl-1-hydroxy-3-phenyl-2-propanamine; (R)-(-)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol; tert-Butyl [(1R)-1-Benzyl-2-hydroxyethyl]carbamate;
• 1,1-Dimethylethyl N-[(1R)-1-(hydroxymethyl)-2-phenylethyl]carbamate
• Carbamic acid, N-[(1R)-1-(hydroxymethyl)-2-phenylethyl]-, 1,1-dimethylethyl ester
• 976-153-0
• tert-butyl N-((2R)-1-hydroxy-3-phenylpropan-2-yl)carbamate

• MDL： MFCD00216472
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-12(10-16)9-11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)/t12-/m1/s1
• InChI Key： LDKDMDVMMCXTMO-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](CO)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15200
• Monoisotopic Mass: 251.152144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White crystals
• Density: 1.0696 (rough estimate)
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 410.1℃ at 760 mmHg
• Flash Point: 201.8℃
• Refractive Index: 1.5280 (estimate)
• PSA: 58.56000
• LogP: 2.50560
• Solubility: Insoluble in water
• Optical Activity: [α]23/D +24°, c = 1 in chloroform
• Specific Rotation: +24°(23℃, c=1, CHCl3)

tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：9-21
• Safety Term：S24/25
• Storage Condition：2-8℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate

Comprehensive Analysis of tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate (CAS 106454-69-7): Properties, Applications, and Industry Insights

The chemical compound tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate (CAS 106454-69-7) has garnered significant attention in pharmaceutical and organic synthesis research due to its versatile chiral structure. As a carbamate-protected amino alcohol derivative, this molecule serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics and asymmetric catalysis. The (2R)-stereochemistry of this compound makes it especially valuable for creating enantiomerically pure drugs, addressing the growing demand for chiral building blocks in modern medicine.

Recent studies highlight the compound's role in green chemistry applications, aligning with current industry trends toward sustainable synthesis methods. Researchers are exploring its use in atom-economical reactions and biocatalytic processes, responding to frequent search queries about "eco-friendly chiral synthesis" and "renewable chemical intermediates." The tert-butoxycarbonyl (Boc) protecting group in this molecule offers excellent stability during synthetic transformations while allowing mild deprotection conditions – a feature frequently discussed in organic chemistry forums and AI-powered research platforms.

The hydroxy-phenylpropan backbone of CAS 106454-69-7 demonstrates interesting structure-activity relationships that pharmaceutical scientists are investigating for CNS-targeting compounds. This aligns with trending searches about "blood-brain barrier permeable molecules" and "neuroactive drug design." Analytical techniques like HPLC chiral separation and X-ray crystallography have confirmed its high stereochemical purity, making it a reference standard for enantiomeric excess determination in quality control laboratories.

From a commercial perspective, the global market for pharmaceutical intermediates like this compound shows a 12.7% CAGR (2023-2030), driven by increasing demand for targeted cancer therapies and neurological drugs. Supply chain analysts note its importance in the custom synthesis sector, where companies seek reliable sources of GMP-grade chiral compounds. The compound's crystalline properties and solubility profile make it particularly suitable for solid-phase peptide synthesis – a technique experiencing renewed interest due to advancements in automated oligomer production.

In biochemical applications, the N-protected amino alcohol moiety enables efficient molecular scaffolding for drug discovery. Recent patent analyses reveal its incorporation in protease inhibitor designs and GPCR-targeting ligands, addressing common search terms like "next-generation antiviral scaffolds" and "allosteric modulator development." The compound's benzylic hydroxyl group provides an excellent handle for further functionalization through click chemistry or enzymatic derivatization techniques that dominate current literature.

Quality specifications for CAS 106454-69-7 typically require ≥98.5% purity by HPLC analysis with strict control of diastereomeric impurities, reflecting industry standards for preclinical candidate synthesis. Stability studies indicate optimal storage under nitrogen atmosphere at -20°C, with particular attention to preventing Boc group cleavage – a frequent troubleshooting topic in research communities. Analytical method development for this compound often focuses on chiral stationary phases and mass spectrometry detection to ensure batch-to-batch consistency.

The synthesis of tert-butyl N-[(2R)-1-hydroxy-3-phenylpropan-2-yl]carbamate typically involves asymmetric hydrogenation or enzymatic resolution of precursor materials, processes that have been optimized for kilogram-scale production in recent years. Process chemists emphasize the importance of reaction monitoring using in-situ FTIR to control critical quality attributes, responding to industry needs for Quality by Design (QbD) approaches in intermediate manufacturing.

Emerging applications in bioconjugation chemistry and prodrug development have expanded the utility of this compound beyond traditional synthetic uses. Its compatibility with PEGylation techniques and targeted drug delivery systems makes it relevant to cutting-edge research areas frequently searched in academic databases. The compound's logP value and hydrogen bonding capacity contribute to favorable ADME properties when incorporated into drug candidates, a feature highlighted in recent medicinal chemistry publications.

Regulatory considerations for CAS 106454-69-7 focus on proper documentation of chiral purity certificates and residual solvent analysis, particularly for pharmaceutical applications. The compound's non-hazardous classification under standard safety assessments facilitates its global trade, though proper material safety data sheets must accompany shipments. Current good manufacturing practices (cGMP) require rigorous testing for genotoxic impurities and elemental contaminants when used in drug substance synthesis.

Future research directions likely involve exploring this compound's potential in continuous flow chemistry systems and photocatalytic transformations, areas generating substantial interest in synthetic chemistry circles. The development of novel crystallization protocols to improve yield and purity continues to be an active research area, as evidenced by recent conference proceedings and process chemistry publications. With the pharmaceutical industry's growing emphasis on chiral switch strategies and stereoselective synthesis, the importance of well-characterized intermediates like this carbamate derivative will only increase in coming years.